Cas no 38991-85-4 (1-Octanaminium, N,N-dioctyl-N-propyl-)

• Product Name: 1-Octanaminium, N,N-dioctyl-N-propyl-
• CAS No: 38991-85-4
• MF: C₂₇H₅₈N
• MW: 396.756128787994
• CID: 1498085
• PubChem ID: 90450
• Update Time: 2025-04-21

1-Octanaminium, N,N-dioctyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N,N-dioctyl-N-propyl-
• trioctyl(propyl)azanium
• NS00014211
• DTXSID50275867
• 38991-85-4
• SCHEMBL2303777

• Inchi： 1S/C27H58N/c1-5-9-12-15-18-21-25-28(24-8-4,26-22-19-16-13-10-6-2)27-23-20-17-14-11-7-3/h5-27H2,1-4H3/q+1
• InChI Key： JQVDSCBBKYAPBH-UHFFFAOYSA-N
• SMILES： [N+](CCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 396.45724
• Monoisotopic Mass: 396.456925854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0